Cas no 1157208-30-4 (Ethanone, 1-(2,4-dihydroxyphenyl)-2-(propylthio)-)

• Product Name: Ethanone, 1-(2,4-dihydroxyphenyl)-2-(propylthio)-
• CAS No: 1157208-30-4
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 5215616
• Update Time: 2025-10-28

Ethanone, 1-(2,4-dihydroxyphenyl)-2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dihydroxyphenyl)-2-(propylthio)ethan-1-one
• 1-(2,4-dihydroxyphenyl)-2-(propylsulfanyl)ethan-1-one
• Ethanone, 1-(2,4-dihydroxyphenyl)-2-(propylthio)-

• Inchi： 1S/C11H14O3S/c1-2-5-15-7-11(14)9-4-3-8(12)6-10(9)13/h3-4,6,12-13H,2,5,7H2,1H3
• InChI Key： KNBDUKYTSZWIHW-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1O)O)=O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 3
• Topological Polar Surface Area: 82.8

Additional information on Ethanone, 1-(2,4-dihydroxyphenyl)-2-(propylthio)-

Research Briefing on Ethanone, 1-(2,4-dihydroxyphenyl)-2-(propylthio)- (CAS: 1157208-30-4): Recent Advances and Applications

Ethanone, 1-(2,4-dihydroxyphenyl)-2-(propylthio)- (CAS: 1157208-30-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis optimization, and mechanism of action, particularly in the context of anti-inflammatory, antioxidant, and anticancer activities. This briefing provides a comprehensive overview of the latest research developments related to this compound.

The compound's structural features, including the dihydroxyphenyl and propylthio moieties, contribute to its biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Ethanone, 1-(2,4-dihydroxyphenyl)-2-(propylthio)- exhibits potent inhibitory effects on NF-κB signaling pathways, which are critical in inflammation and cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity to key proteins involved in these pathways.

Another recent investigation, highlighted in Bioorganic & Medicinal Chemistry Letters, explored the antioxidant properties of this compound. Researchers found that it effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress, making it a promising candidate for neurodegenerative disease therapy. The study employed electron paramagnetic resonance (EPR) spectroscopy to confirm the radical-scavenging activity.

In addition to its biological activities, advancements in the synthetic routes for Ethanone, 1-(2,4-dihydroxyphenyl)-2-(propylthio)- have been reported. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective synthesis method, achieving a high yield of 85% with minimal byproducts. This development is crucial for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into therapeutic applications.

In conclusion, Ethanone, 1-(2,4-dihydroxyphenyl)-2-(propylthio)- (CAS: 1157208-30-4) represents a versatile scaffold with significant potential in drug discovery. Its multifaceted biological activities and improved synthetic accessibility position it as a valuable candidate for future research and development in the chemical biology and pharmaceutical industries.